Cas no 853017-66-0 (2-Naphthalenecarboxylic acid, 5-(trifluoromethyl)-)

• Product Name: 2-Naphthalenecarboxylic acid, 5-(trifluoromethyl)-
• CAS No: 853017-66-0
• MF: C₁₂H₇F₃O₂
• MW: 240.177994012833
• CID: 4237081
• PubChem ID: 20538521
• Update Time: 2025-06-11

2-Naphthalenecarboxylic acid, 5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 5-(trifluoromethyl)-
• DVTGNFAWKSGNHM-UHFFFAOYSA-N
• AKOS024263272
• 853017-66-0
• 5-(Trifluoromethyl)-2-naphthoic acid
• 5-(Trifluoromethyl)naphthalene-2-carboxylic acid
• 1-(Trifluoromethyl)naphthalene-6-carboxylic acid

• Inchi： 1S/C12H7F3O2/c13-12(14,15)10-3-1-2-7-6-8(11(16)17)4-5-9(7)10/h1-6H,(H,16,17)
• InChI Key： DVTGNFAWKSGNHM-UHFFFAOYSA-N
• SMILES： C1=C2C(C(C(F)(F)F)=CC=C2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 240.03981395Da
• Monoisotopic Mass: 240.03981395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 2-Naphthalenecarboxylic acid, 5-(trifluoromethyl)-

Introduction to 2-Naphthalenecarboxylic acid, 5-(trifluoromethyl) and Its Significance in Modern Chemical Research

2-Naphthalenecarboxylic acid, 5-(trifluoromethyl) (CAS No. 853017-66-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, characterized by a naphthalene core substituted with a carboxylic acid group at the 2-position and a trifluoromethyl group at the 5-position, exhibits intriguing chemical behavior that makes it a valuable candidate for various applications.

The molecular structure of 2-Naphthalenecarboxylic acid, 5-(trifluoromethyl) plays a crucial role in its reactivity and potential applications. The presence of the trifluoromethyl group introduces electron-withdrawing effects, which can influence the compound's solubility, stability, and interaction with biological targets. This feature makes it particularly interesting for drug design and development, where such modifications can enhance binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced pharmacological properties. The trifluoromethyl group is a well-known pharmacophore that improves the bioavailability and efficacy of many pharmaceuticals. For instance, drugs containing this moiety often exhibit increased lipophilicity, reduced metabolic clearance, and improved binding to biological receptors. This has led to extensive research into synthesizing new fluorinated derivatives, including 2-Naphthalenecarboxylic acid, 5-(trifluoromethyl).

The synthesis of 2-Naphthalenecarboxylic acid, 5-(trifluoromethyl) involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process starts with the selective fluorination of a naphthalene derivative followed by carboxylation at the desired position. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of 2-Naphthalenecarboxylic acid, 5-(trifluoromethyl) is its potential as a building block for more complex molecules. Researchers have explored its use in creating novel heterocyclic compounds, which are known for their diverse biological activities. For example, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The ability to modify its structure further allows scientists to fine-tune its pharmacological profile, making it a versatile tool in medicinal chemistry.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of compounds like 2-Naphthalenecarboxylic acid, 5-(trifluoromethyl). Preclinical studies have demonstrated that certain derivatives exhibit promising activity against various diseases, including cancer and neurological disorders. The trifluoromethyl group's influence on electronic properties can enhance interactions with target enzymes and receptors, leading to more effective treatments. Additionally, its structural framework provides a scaffold for developing new drug candidates with improved pharmacokinetic profiles.

From a chemical biology perspective, 2-Naphthalenecarboxylic acid, 5-(trifluoromethyl) offers insights into understanding molecular recognition processes. Its unique structure allows researchers to study how different substituents affect binding affinity and selectivity in biological systems. This knowledge is crucial for designing drugs that can precisely target specific pathways without off-target effects. Furthermore, computational modeling techniques have been used to predict how this compound interacts with biological targets, providing valuable information for rational drug design.

The environmental impact of fluorinated compounds is also an area of active research. While these compounds offer numerous benefits in pharmaceuticals, their persistence in the environment raises concerns about long-term ecological effects. Scientists are working on developing greener synthetic methods that minimize waste and reduce environmental footprint. By optimizing reaction conditions and using sustainable catalysts, it is possible to produce 2-Naphthalenecarboxylic acid, 5-(trifluoromethyl) in an environmentally responsible manner.

In conclusion,2-Naphthalenecarboxylic acid, 5-(trifluoromethyl) (CAS No. 853017-66-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing new drugs with improved efficacy and bioavailability. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and medicinal chemistry is likely to grow even further.